Cas no 1555323-71-1 (3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole)
3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole
- 1555323-71-1
- EN300-1830739
- AKOS021416073
-
- Inchi: 1S/C10H16N2O/c1-10(2,3)9-7(8-6-13-8)5-12(4)11-9/h5,8H,6H2,1-4H3
- InChI Key: WWZKKWIJQCSFTK-UHFFFAOYSA-N
- SMILES: O1CC1C1=CN(C)N=C1C(C)(C)C
Computed Properties
- Exact Mass: 180.126263138g/mol
- Monoisotopic Mass: 180.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 30.4Ų
3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1830739-0.05g |
3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole |
1555323-71-1 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1830739-0.1g |
3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole |
1555323-71-1 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1830739-0.25g |
3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole |
1555323-71-1 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1830739-0.5g |
3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole |
1555323-71-1 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1830739-1.0g |
3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole |
1555323-71-1 | 1g |
$1172.0 | 2023-06-03 | ||
| Enamine | EN300-1830739-2.5g |
3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole |
1555323-71-1 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1830739-5.0g |
3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole |
1555323-71-1 | 5g |
$3396.0 | 2023-06-03 | ||
| Enamine | EN300-1830739-10.0g |
3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole |
1555323-71-1 | 10g |
$5037.0 | 2023-06-03 | ||
| Enamine | EN300-1830739-1g |
3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole |
1555323-71-1 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1830739-5g |
3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole |
1555323-71-1 | 5g |
$2443.0 | 2023-09-19 |
3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole
Introduction to 3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole (CAS No. 1555323-71-1)
3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole, identified by its Chemical Abstracts Service number 1555323-71-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad range of biological activities and utility in drug development. The presence of a tert-butyl group at the 3-position and an oxiran-2-yl substituent at the 4-position introduces unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and bioactivity studies.
The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms, which is widely recognized for its versatility in medicinal chemistry. Pyrazole derivatives exhibit diverse pharmacological effects, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The 3-tert-butyl group enhances the lipophilicity of the molecule, potentially improving its solubility and membrane permeability, which are critical factors for drug bioavailability. On the other hand, the oxiran-2-yl moiety, an epoxide functional group, can serve as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.
Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 1-methyl substituent at the 1-position of the pyrazole ring further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological targets. This compound’s structural features make it an attractive scaffold for designing molecules that can interact with enzymes or receptors involved in various disease pathways.
One of the most compelling aspects of 3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole is its potential as a building block for more complex pharmacophores. The oxiran-2-yl group can undergo ring-opening reactions with nucleophiles such as amines or alcohols, allowing for the introduction of additional functional groups. This reactivity has been exploited in various synthetic strategies to generate novel analogs with enhanced biological activity. For instance, recent studies have demonstrated that pyrazole derivatives modified at the 4-position with oxirane groups can exhibit improved binding affinity to specific protein targets, making them valuable candidates for drug development.
The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in many diseases but are challenging to modulate with traditional drugs. The unique structural features of 3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole, particularly the combination of lipophilic and polar regions, make it an ideal candidate for designing PPI modulators. The tert-butyl group provides steric bulk, which can help position the molecule correctly within the binding pocket of a target protein, while the oxiran-2-yl group offers a site for covalent modification or further derivatization to enhance binding interactions.
In addition to its potential as a drug lead, 3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole has applications in materials science and agrochemicals. Its ability to undergo selective reactions makes it useful in synthesizing polymers or surface-modified materials with specific properties. Furthermore, pyrazole derivatives have been explored as intermediates in the synthesis of herbicides and fungicides due to their ability to interfere with essential biological processes in plants.
Recent research has also focused on understanding the metabolic stability and pharmacokinetic profiles of pyrazole derivatives like 3-tert-butyl-1-methyl-4-(oxiran-2-y l)-1H-pyrazole. Studies have shown that modifications at specific positions on the pyrazole ring can significantly impact how quickly a compound is metabolized by enzymes such as cytochrome P450 (CYP450). This information is crucial for optimizing drug candidates to ensure they have an appropriate half-life and minimal side effects. The presence of both a tert-butyl group and an oxiran -2 - yl moiety may influence metabolic pathways differently compared to simpler pyrazole derivatives, making it an interesting subject for further investigation.
The synthesis of 3 - tert - butyl - 1 - methyl - 4 - ( oxiran - 2 - yl ) - 1 H - pyrazole involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct complex molecular frameworks efficiently. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity during synthesis. The ability to produce this compound with high purity makes it suitable for preclinical studies and subsequent development into novel therapeutics.
The growing body of literature on heterocyclic chemistry underscores the importance of compounds like 3 - tert - butyl - 1 - methyl - 4 - ( oxiran - 2 - yl ) - 1 H - pyrazole in addressing unmet medical needs. Researchers are increasingly leveraging computational tools and high-throughput screening platforms to identify promising scaffolds rapidly. By integrating these approaches with traditional synthetic chemistry techniques, scientists can accelerate the discovery pipeline from hit identification to clinical candidates.
In conclusion,3 - tert - butyl - 1 - methyl - 4 - ( oxiran - 2 yl ) _ 1 H _ pyrazole ( CAS No .1555323_71_1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications . Its role as a versatile intermediate , building block , and lead compound underscores its importance in modern drug discovery efforts . As research continues , this compound will likely play an integral part in developing next-generation therapeutics targeting various diseases .
1555323-71-1 (3-tert-butyl-1-methyl-4-(oxiran-2-yl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)